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Compound of Interest

Compound Name: Phenylmethanesulfonic acid

Cat. No.: B459000

Introduction

Phenylmethanesulfonyl fluoride (PMSF) is a widely used inhibitor of serine proteases, such as
trypsin, chymotrypsin, and thrombin.[1][2][3] It plays a critical role in biochemical and molecular
biology research by preventing the degradation of proteins of interest during procedures like
cell lysis and protein extraction.[1][2] PMSF acts by irreversibly sulfonating the hydroxyl group
of the active site serine residue within these enzymes, rendering them inactive.[2][4][5]

A key characteristic of PMSF is its high instability and limited solubility in aqueous solutions.[2]
[6][7] Its half-life in aqueous buffers is short, decreasing as the pH increases (e.g.,
approximately 110 minutes at pH 7 and 35 minutes at pH 8).[8][9][10] Consequently, PMSF
cannot be added directly to lysis buffers. Instead, it is essential to first prepare a concentrated
stock solution in an anhydrous organic solvent. This stock solution is then added to the
aqueous buffer immediately before use to achieve an effective inhibitory concentration, typically
between 0.1 and 1 mM.[2][6]

Safety Precautions

PMSF is an acutely toxic and corrosive compound.[1][11][12] It is harmful if swallowed, inhaled,
or absorbed through the skin and can cause severe skin burns and eye damage.[11][12]
Therefore, all handling of PMSF powder and its solutions must be performed within a certified
chemical fume hood while wearing appropriate personal protective equipment (PPE), including
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a lab coat, chemical-resistant gloves (nitrile is recommended), and safety goggles.[1][12]

Facilities should be equipped with an eyewash station and a safety shower.[11]

Quantitative Data Summary

The following table summarizes the key parameters for preparing and storing PMSF stock

solutions.
Parameter Value Solvents Notes
. Chemical Formula:
Molecular Weight 174.2 g/mol N/A
C7H7F0O2S.[6]
A 100 mM solution is
Anhydrous prepared by dissolving

Typical Stock

100 mM - 200 mM

Isopropanol, Ethanol,

17.42 mg of PMSF in

Concentration
DMSO 1 mL of solvent.[1][6]
[13]
The stock solution
Effective Working Aqueous Buffers (e.g., should be diluted
i 0.1mM-1mM ] ) )
Concentration Lysis Buffer) immediately before
use.[2][6][13]
Store in small, single-
Anhydrous use aliquots to
Storage Temperature -20°C Isopropanol, Ethanol, prevent degradation

DMSO

from repeated freeze-
thaw cycles.[1][6][14]

Stock Solution
Stability

Up to 9 months at
-20°C in anhydrous
solvent.[1][5]

Anhydrous
Isopropanol, Ethanol,
DMSO

Lyophilized powder is
stable for 24 months

at room temperature.
[13]

Aqueous Solution
Half-Life

~35 minutes at pH 8.0
(25°C)

Aqueous Buffers

Half-life is pH-
dependent and
decreases with

increasing pH.[9][10]
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Experimental Protocol

Protocol: Preparation of a 100 mM PMSF Stock Solution in Anhydrous Isopropanol

This protocol describes the preparation of a 100 mM stock solution of PMSF, a commonly used

concentration for laboratory applications.

Materials:

Phenylmethanesulfonyl fluoride (PMSF) powder (CAS 329-98-6)
Anhydrous (100%) isopropanol[6]

Analytical balance

Sterile 1.5 mL or 2.0 mL microcentrifuge tubes for aliquoting[1]

Vortex mixer

Appropriate PPE: lab coat, safety goggles, chemical-resistant gloves[1]

Certified chemical fume hood[1]

Procedure:

Safety First: Perform all steps inside a certified chemical fume hood.[1] Ensure you are
wearing all required personal protective equipment, including a lab coat, safety goggles, and
nitrile gloves.[12]

Weigh PMSF: Carefully weigh out 17.42 mg of PMSF powder on an analytical balance.[1]

Dissolve PMSF: Transfer the weighed powder into a sterile conical tube. Add 1 mL of
anhydrous isopropanol to the tube.[1]

Mix Solution: Securely cap the tube and vortex the solution until the PMSF powder is
completely dissolved.[1] Gentle warming to room temperature may be applied if the PMSF is
slow to dissolve, but avoid excessive heat.[1][7]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://agscientific.com/blog/19-inhibitor-pmsf.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Phenylmethylsulfonyl_Fluoride_PMSF.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Phenylmethylsulfonyl_Fluoride_PMSF.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Phenylmethylsulfonyl_Fluoride_PMSF.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Phenylmethylsulfonyl_Fluoride_PMSF.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sopPMSF.docx
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Phenylmethylsulfonyl_Fluoride_PMSF.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Phenylmethylsulfonyl_Fluoride_PMSF.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Phenylmethylsulfonyl_Fluoride_PMSF.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Phenylmethylsulfonyl_Fluoride_PMSF.pdf
https://www.benchchem.com/pdf/what_to_do_if_PMSF_does_not_dissolve_in_the_chosen_solvent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b459000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Aliquot for Storage: Dispense the 100 mM PMSF stock solution into smaller, single-use
volumes (e.g., 50-100 pL) in sterile microcentrifuge tubes.[1][6] This prevents contamination
and degradation from multiple freeze-thaw cycles.

o Store: Label the aliquots clearly and store them at -20°C.[1][6] Under these conditions, the
stock solution is stable for up to 9 months.[1]

o Usage: When needed, thaw a single aliquot. Add the required volume to your lysis buffer or
other aqueous solution immediately before use to achieve the desired final concentration
(typically 0.1-1 mM).[8][13]

Visualizations

The following diagrams illustrate the mechanism of action of PMSF and the experimental
workflow for preparing a stock solution.
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Caption: Covalent modification of the active site serine residue by PMSF.

Caption: Workflow for preparing a 100 mM PMSF stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Address: 3281 E Guasti Rd
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